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Regulatory Context and Approval Status

Ametoctradin is a fungicide approved for use in the European Union. Its approval has been recently

extended and remains active until at least 31 December 2025 [1]. The establishment of MRLs is governed by

Regulation (EC) No 396/2005, which harmonizes pesticide residue levels across the EU to ensure food

safety for all consumer groups [2].

Established Maximum Residue Levels (MRLs)

For the group of herbs and edible flowers, with the exception of sage and basil (which had pre-existing

MRLs), the MRL for ametoctradin has been raised to 20 mg/kg from a previous default limit of 0.01 mg/kg

[3] [4] [5]. The table below summarizes the specific commodities affected.

Table 1: Modified MRLs for Ametoctradin in Selected Herbs

Commodity
Code

Commodity Name
Existing EU MRL
(mg/kg)

Proposed EU MRL
(mg/kg)

0256010 Chervil 0.01* 20
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Commodity
Code

Commodity Name
Existing EU MRL
(mg/kg)

Proposed EU MRL
(mg/kg)

0256020 Chives 0.01* 20

0256030 Celery leaves 0.01* 20

0256040 Parsley 0.01* 20

0256060 Rosemary 0.01* 20

0256070 Thyme 0.01* 20

0256090 Laurel/bay leave 0.01* 20

0256100 Tarragon 0.01* 20

0256990 Other herbs and edible
flowers

0.01* 20

Source: Adapted from EFSA Journal 2017;15(6):4869 [4]. *Indicates the MRL was set at the limit of

quantification.

Consumer Risk Assessment Conclusion

The European Food Safety Authority (EFSA) conducted a comprehensive risk assessment and concluded

that the intake of residues resulting from the use of ametoctradin on herbs according to the reported

agricultural practice is unlikely to present a risk to consumer health [3] [4] [5]. The total calculated

chronic dietary intake accounted for a maximum of 0.14% of the Acceptable Daily Intake (ADI), with the

French toddler identified as the most critical consumer group [4].

Key Toxicological Reference Values

Acceptable Daily Intake (ADI): 10 mg/kg body weight per day [4] [5].
Acute Reference Dose (ARfD): Not deemed necessary [4] [5].
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Experimental Protocols

Protocol 1: Residue Enforcement and Analytical Method

1.1. Residue Definition

For enforcement: Ametoctradin [4] [5].

For risk assessment (primary crops): Ametoctradin.
For risk assessment (rotational crops): Sum of ametoctradin and soil metabolites M650F03 and

M650F04, expressed as ametoctradin [4].

1.2. Analytical Methodology

Principle: A sufficiently validated analytical method is required to enforce the residue definition in

high-water-content crops like herbs.
Limit of Quantification (LOQ): The method must enable reliable quantification of residues at or

above 0.01 mg/kg [4] [5].
Key Consideration: Metabolism studies indicate that ametoctradin is stable, and the residue in

primary crops is predominantly the parent compound [4].

Protocol 2: Metabolic Fate and Processing Studies

2.1. Metabolic Studies in Crops

Study Design: Investigate the metabolism of ametoctradin following foliar application in
representative crops (e.g., fruits, root vegetables, leafy vegetables).

Findings: The metabolic pattern in primary crops is sufficiently addressed. For rotational crops, the
major residues identified are the soil metabolites M650F03 and M650F04 [4].

2.2. Processing Studies

Hydrolysis Studies: Demonstrated that ametoctradin is stable and does not degrade during
processing [4].

Magnitude of Residues: Specific studies on the magnitude of residues in processed herb
commodities are not required, as the total theoretical maximum daily intake (TMDI) is below the

trigger value of 10% of the ADI [4].
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Protocol 3: Conducting Consumer Dietary Risk Assessment

3.1. Model and Inputs

Model: Use Revision 2 of the EFSA Pesticide Residues Intake Model (PRIMo) [4].

Input Data:
Proposed MRL (20 mg/kg for herbs).

Median residue levels from supervised field trials.
Toxicological reference values (ADI of 10 mg/kg bw per day).

European food consumption data.

3.2. Risk Characterization

Calculate the Chronic Exposure (theoretical maximum daily intake) as a percentage of the ADI.

An exposure accounting for less than 100% of the ADI indicates that the long-term intake is unlikely
to pose a health risk [4].

Workflow and Pathway Diagrams

The following diagram visualizes the key decision-making process for MRL setting and risk assessment as

outlined by EFSA.
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Diagram Title: EU MRL Setting and Risk Assessment Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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